Cas no 59579-08-7 (Benzene, 1-chloro-2-(methoxymethyl)-)
59579-08-7 structure
Product Name:Benzene, 1-chloro-2-(methoxymethyl)-
CAS No:59579-08-7
MF:C8H9ClO
MW:156.609461545944
CID:338205
PubChem ID:10975745
Update Time:2025-04-19
Benzene, 1-chloro-2-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-2-(methoxymethyl)-
- 1-chloro-2-(methoxymethyl)benzene
- SCHEMBL7322910
- SCHEMBL30377
- 59579-08-7
- DTXSID80450362
-
- Inchi: 1S/C8H9ClO/c1-10-6-7-4-2-3-5-8(7)9/h2-5H,6H2,1H3
- InChI Key: VVGDMTFRMSXUJC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1COC
Computed Properties
- Exact Mass: 156.03427
- Monoisotopic Mass: 156.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-chloro-2-(methoxymethyl)- Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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